N-(3,5-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H25N3O3/c1-16-11-17(2)13-18(12-16)25-24(30)23(29)20-14-27(21-8-4-3-7-19(20)21)15-22(28)26-9-5-6-10-26/h3-4,7-8,11-14H,5-6,9-10,15H2,1-2H3,(H,25,30)
• InChI Key: XNCMQCPCYQKTAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4)C
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.
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Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidines, including compounds with structures similar to the one mentioned, are widely utilized in medicinal chemistry to develop treatments for human diseases. The interest in this scaffold is due to its ability to efficiently explore pharmacophore space due to sp3 hybridization, contribute to stereochemistry, and increase three-dimensional coverage through non-planarity, a phenomenon known as "pseudorotation". This review reports on bioactive molecules characterized by the pyrrolidine ring and its derivatives, demonstrating the significant role of pyrrolidines in developing compounds with various biological profiles (Li Petri et al., 2021).

Piracetam and its Derivatives

Piracetam, a nootropic drug and a cyclic derivative of γ-aminobutyric acid, is related to the class of compounds similar to the one . It improves learning, memory, brain metabolism, and capacity. This review highlights different biological activities associated with piracetam and its synthetic methodologies, demonstrating the potential for managing and treating several diseases, such as alcoholism and brain injury (Dhama et al., 2021).

Stereochemistry of Phenylpiracetam

The review on the stereochemistry of phenylpiracetam, a structural analog of piracetam, outlines the design, synthesis, and exploration of biological activity of enantiomerically pure compounds based on the pyrrolidin-2-one pharmacophore. It demonstrates the direct relationship between stereocenters' configuration and biological properties, highlighting the pharmacological advantages of specific stereoisomers (Veinberg et al., 2015).